N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine

• IUPAC Name: 4-N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine
• InChI: InChI=1S/C15H21N5O/c1-21-12-8-4-3-7-11(12)17-14-18-13(16)19-15(20-14)9-5-2-6-10-15/h3-4,7-8H,2,5-6,9-10H2,1H3,(H4,16,17,18,19,20)
• InChI Key: SWHQYEGUXBMTQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2=NC3(CCCCC3)N=C(N2)N
• Molecular Formula: C15H21N5O
• DSSTOX Substance ID: DTXSID20976137
• Molecular Weight: 287.36 g/mol
• CAS RN: 6070-68-4

Description

N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine, also known as MTSET, is a chemical compound that has been extensively studied for its applications in scientific research. It is a potent inhibitor of cysteine proteases and has been used to study the mechanism of action of various enzymes and proteins.

Mechanism of Action

N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine works by irreversibly binding to the active site of cysteine proteases, which prevents the protease from functioning properly. This inhibition can be reversed by the addition of reducing agents, such as dithiothreitol (DTT), which break the disulfide bond between N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine and the cysteine residue.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine has been shown to have both biochemical and physiological effects. Biochemically, N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine has been shown to inhibit the activity of various cysteine proteases, which can lead to the accumulation of misfolded proteins and the activation of apoptotic pathways. Physiologically, N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine has been shown to induce cell death in various cancer cell lines and to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine in lab experiments is its selectivity for cysteine proteases, which allows for specific inhibition of these enzymes without affecting other cellular processes. However, one limitation of using N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine is its irreversibility, which can make it difficult to study the effects of transient inhibition of cysteine proteases.

Future Directions

There are several future directions for research on N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine. One area of interest is the development of reversible inhibitors of cysteine proteases, which would allow for more precise control of enzyme activity. Another area of interest is the use of N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine in the development of new therapies for cancer and neurodegenerative diseases, based on its ability to induce cell death and neuroprotection, respectively. Finally, the role of cysteine proteases in other diseases, such as infectious diseases, is an area of ongoing research that could benefit from the use of N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine as a tool for studying enzyme activity.

Synthesis Methods

N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine can be synthesized using a multi-step process that involves the reaction of 2-methoxyaniline with 1,3,5-trichloro-2,4,6-triazine to form N-(2-methoxyphenyl)-1,3,5-triazine-2,4-diamine. This intermediate is then reacted with 1,4-diaminobutane to form the final product, N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine.

Scientific Research Applications

N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine has been used extensively in scientific research for its ability to selectively inhibit cysteine proteases. It has been used to study the mechanism of action of various enzymes and proteins, including the proteasome, caspases, and cathepsins. N-(2-methoxyphenyl)-1,3,5-triazaspiro[5.5]undeca-1,4-diene-2,4-diamine has also been used to study the role of cysteine proteases in various diseases, including cancer, neurodegenerative diseases, and infectious diseases.